Cas no 41616-02-8 (5-amino-N,N'-dimethylisophthalamide)

• Product Name: 5-amino-N,N'-dimethylisophthalamide
• CAS No: 41616-02-8
• Molecular Formula: C₁₀H₁₃N₃O₂
• Molecular Weight: 207.22912
• MDL: MFCD11505316
• CID: 1087811
• PubChem ID: 22967232

5-amino-N,N'-dimethylisophthalamide Properties

Names and Identifiers

• 5-Amino-N1,N3-dimethylisophthalamide
• 5-amino-1-N,3-N-dimethylbenzene-1,3-dicarboxamide
• 5-amino-N,N'-dimethylisophthalamide(SALTDATA: FREE)
• SCHEMBL8403576
• BS-37890
• 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide
• 5-Amino-N,N''-dimethylisophthalamide
• CS-0260346
• 41616-02-8
• MFCD11505316
• 5-Amino-N~1~,N~3~-dimethylbenzene-1,3-dicarboxamide
• EN300-7494474
• STL182346
• DB-272995
• Z1203159814
• AKOS000283197
• 5-AMINO-N,N'-DIMETHYLISOPHTHALAMIDE
• 5-AMINO-N1,N3-DIMETHYLBENZENE-1,3-DICARBOXAMIDE
• DTXSID90629244

• MDL： MFCD11505316
• InChIKey： OUAGKUUKYRRPLE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13N3O2/c1-12-9(14)6-3-7(10(15)13-2)5-8(11)4-6/h3-5H,11H2,1-2H3,(H,12,14)(H,13,15)
• SMILES： CNC(C1=CC(C(NC)=O)=CC(N)=C1)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 207.100776666g/mol
• Heavy Atom Count: 15
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 84.2Ų